Cas no 7170-48-1 (6-(2-Chlorophenoxy)hexanoic acid)

• Product Name: 6-(2-Chlorophenoxy)hexanoic acid
• CAS No: 7170-48-1
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 6783988
• PubChem ID: 64297294
• Update Time: 2025-05-04

6-(2-Chlorophenoxy)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID501301440
• 7170-48-1
• AKOS013619142
• 6-(2-chlorophenoxy)hexanoic acid
• 6-(2-Chlorophenoxy)hexanoic acid

• Inchi： 1S/C12H15ClO3/c13-10-6-3-4-7-11(10)16-9-5-1-2-8-12(14)15/h3-4,6-7H,1-2,5,8-9H2,(H,14,15)
• InChI Key： MKIRCZHDCBFDFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCCCCC(=O)O

Computed Properties

• Exact Mass: 242.071
• Monoisotopic Mass: 242.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5A^2

Additional information on 6-(2-Chlorophenoxy)hexanoic acid

6-(2-Chlorophenoxy)hexanoic Acid: A Comprehensive Overview

6-(2-Chlorophenoxy)hexanoic acid (CAS No. 7170-48-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and agrochemistry. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 6-(2-Chlorophenoxy)hexanoic acid, providing a comprehensive understanding of its significance in modern science.

The molecular structure of 6-(2-Chlorophenoxy)hexanoic acid consists of a hexanoic acid backbone with a phenoxy group substituted at the second position of the benzene ring. This substitution introduces unique electronic and steric effects, which influence the compound's reactivity and biological activity. The presence of the chlorine atom in the phenoxy group further enhances its chemical versatility, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 6-(2-Chlorophenoxy)hexanoic acid as a precursor in the development of herbicides and pesticides. Its ability to inhibit specific enzymatic pathways in target organisms has been extensively investigated, with promising results indicating its efficacy in controlling agricultural pests and weeds. Furthermore, researchers have explored its role in drug discovery, particularly in the design of bioactive compounds with anti-inflammatory and antimicrobial properties.

The synthesis of 6-(2-Chlorophenoxy)hexanoic acid involves a multi-step process that typically begins with the preparation of the phenoxy derivative. This is followed by esterification or hydrolysis reactions to introduce the carboxylic acid group at the sixth position of the hexane chain. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of physical properties, 6-(2-Chlorophenoxy)hexanoic acid exhibits a melting point of approximately 95°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes where controlled solubility is essential.

One of the most exciting developments involving 6-(2-Chlorophenoxy)hexanoic acid is its application in nanotechnology. Researchers have successfully incorporated this compound into polymer matrices to create biodegradable materials with enhanced mechanical properties. These materials hold promise for use in packaging, biomedical devices, and sustainable agriculture.

Moreover, recent studies have explored the use of 6-(2-Chlorophenoxy)hexanoic acid as a building block for bioconjugates, which are increasingly important in targeted drug delivery systems. By attaching this compound to nanoparticles or other carriers, scientists aim to improve drug efficacy while reducing side effects.

In conclusion, 6-(2-Chlorophenoxy)hexanoic acid (CAS No. 7170-48-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in agriculture, medicine, and materials science. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern science is likely to grow even further.